Cas no 2138227-81-1 (Methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate)
Methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate Chemical and Physical Properties
Names and Identifiers
-
- 2138227-81-1
- EN300-843742
- methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate
- Methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate
-
- Inchi: 1S/C10H17N3O5S/c1-18-10(15)6-19(16,17)12-7-2-9(14)13(5-7)8-3-11-4-8/h7-8,11-12H,2-6H2,1H3
- InChI Key: XUNGCLCYVNTMEX-UHFFFAOYSA-N
- SMILES: S(CC(=O)OC)(NC1CC(N(C1)C1CNC1)=O)(=O)=O
Computed Properties
- Exact Mass: 291.08889182g/mol
- Monoisotopic Mass: 291.08889182g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 468
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 113Ų
Methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-843742-1.0g |
methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate |
2138227-81-1 | 95% | 1.0g |
$1100.0 | 2024-05-21 | |
| Enamine | EN300-843742-0.05g |
methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate |
2138227-81-1 | 95% | 0.05g |
$924.0 | 2024-05-21 | |
| Enamine | EN300-843742-0.1g |
methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate |
2138227-81-1 | 95% | 0.1g |
$968.0 | 2024-05-21 | |
| Enamine | EN300-843742-0.25g |
methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate |
2138227-81-1 | 95% | 0.25g |
$1012.0 | 2024-05-21 | |
| Enamine | EN300-843742-0.5g |
methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate |
2138227-81-1 | 95% | 0.5g |
$1056.0 | 2024-05-21 | |
| Enamine | EN300-843742-2.5g |
methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate |
2138227-81-1 | 95% | 2.5g |
$2155.0 | 2024-05-21 | |
| Enamine | EN300-843742-5.0g |
methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate |
2138227-81-1 | 95% | 5.0g |
$3189.0 | 2024-05-21 | |
| Enamine | EN300-843742-10.0g |
methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate |
2138227-81-1 | 95% | 10.0g |
$4729.0 | 2024-05-21 |
Methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on Methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate
Recent Advances in the Study of Methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate (CAS: 2138227-81-1)
In recent years, the compound Methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate (CAS: 2138227-81-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.
The synthesis of Methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and flow chemistry to achieve higher efficiency and scalability. These advancements are critical for the large-scale production of the compound, which is essential for further preclinical and clinical studies.
In terms of biological activity, Methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate has demonstrated notable efficacy as a modulator of specific enzymatic pathways. Recent in vitro and in vivo studies have highlighted its role in inhibiting key enzymes involved in inflammatory and proliferative diseases. For instance, the compound has shown potent inhibitory effects on certain kinases, making it a candidate for the treatment of cancers and autoimmune disorders.
Furthermore, the pharmacokinetic properties of Methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate have been extensively studied. Researchers have reported favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its development as a therapeutic agent. The compound's ability to cross the blood-brain barrier has also been investigated, opening up possibilities for its use in neurological conditions.
Recent preclinical studies have explored the therapeutic potential of Methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate in various disease models. For example, in models of rheumatoid arthritis, the compound has shown significant anti-inflammatory effects, reducing joint swelling and tissue damage. Similarly, in cancer models, it has exhibited antitumor activity by inducing apoptosis and inhibiting angiogenesis.
Despite these promising findings, challenges remain in the development of Methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate as a drug. Issues such as potential toxicity, drug-drug interactions, and formulation stability need to be addressed in future studies. Ongoing research is focused on optimizing the compound's structure to enhance its efficacy and reduce adverse effects.
In conclusion, Methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate (CAS: 2138227-81-1) represents a promising candidate for therapeutic development in various diseases. Continued research efforts are essential to fully understand its mechanisms of action and to translate these findings into clinical applications. The compound's unique chemical and biological properties make it a valuable subject of study in the field of chemical biology and pharmaceutical research.
2138227-81-1 (Methyl 2-{[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]sulfamoyl}acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)